Cas no 16252-88-3 (5-Nitro-2,1,3-benzothiadiazole)

• Product Name: 5-Nitro-2,1,3-benzothiadiazole
• CAS No: 16252-88-3
• MF: C₆H₃N₃O₂S
• MW: 181.171919107437
• MDL: MFCD00114840
• CID: 228924
• PubChem ID: 297897
• Update Time: 2025-04-19

5-Nitro-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Nitrobenzo[c][1,2,5]thiadiazole
• 2,1,3-Benzothiadiazole,5-nitro-
• 5-NITRO-2,1,3-BENZOTHIADIAZOLE
• 5-(Hydroxy(oxido)amino)-2,1,3-benzothiadiazole
• 5-Nitro-<2.1.3>benzothiadiazol
• 5-nitrobenzo[1,2,5]thiadiazole
• 5-nitrobenzo-2,1,3-thiadiazole
• 5-nitrobenzothiadiazole
• BDBM50182129
• HMS558C11
• K2T9C5FVT8
• RDP 00064
• EU-0066875
• SR-01000389716
• SCHEMBL922633
• CS-0316448
• DTXSID60167385
• AM806177
• BXZPSERJJMAPSV-UHFFFAOYSA-N
• 2,1,3-Benzothiadiazole, 5-nitro-
• 16252-88-3
• NSC169218
• UNII-K2T9C5FVT8
• NSC 169218
• NSC-169218
• CHEMBL206713
• AKOS003197175
• Maybridge1_005863
• SR-01000389716-1
• Oprea1_705286
• MFCD00114840
• AS-61005
• 5-Nitro-2,1,3-benzothiadiazole

• MDL： MFCD00114840
• Inchi： 1S/C6H3N3O2S/c10-9(11)4-1-2-5-6(3-4)8-12-7-5/h1-3H
• InChI Key： BXZPSERJJMAPSV-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.99500
• Monoisotopic Mass: 180.99459752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• PSA: 99.84000
• LogP: 2.12270